Cas no 851215-92-4 (4-((4-(tert-Butyl)phenyl)sulfonyl)piperazin-2-one)

• Product Name: 4-((4-(tert-Butyl)phenyl)sulfonyl)piperazin-2-one
• CAS No: 851215-92-4
• MF: C₁₄H₂₀N₂O₃S
• MW: 296.385202407837
• CID: 1085138
• PubChem ID: 2465157
• Update Time: 2025-05-26

4-((4-(tert-Butyl)phenyl)sulfonyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-((4-(tert-Butyl)phenyl)sulfonyl)piperazin-2-one
• 4-(4-tert-Butyl-benzenesulfonyl)-piperazin-2-one
• 4-(4-tert-butylphenyl)sulfonylpiperazin-2-one
• 4-(4-TERT-BUTYLPHENYLSULFONYL)PIPERAZIN-2-ONE
• FT-0659036
• SR-01000062630-1
• I11640
• DTXSID60368759
• MLS002249908
• AKOS008938720
• HMS1730I06
• SMR001317330
• Z45462944
• A841225
• 4-(4-tert-butylphenyl)sulfonyl-2-piperazinone
• SR-01000062630
• CS-0272972
• AB00730363-01
• HMS3081K22
• CHEMBL1726713
• 851215-92-4
• 4-(4-tert-butylbenzenesulfonyl)piperazin-2-one
• DB-076260

• MDL： MFCD06376491
• Inchi： 1S/C14H20N2O3S/c1-14(2,3)11-4-6-12(7-5-11)20(18,19)16-9-8-15-13(17)10-16/h4-7H,8-10H2,1-3H3,(H,15,17)
• InChI Key： YLIXTVOJMQXINK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)(C)C)(N1CC(NCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 296.11946368g/mol
• Monoisotopic Mass: 296.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-((4-(tert-Butyl)phenyl)sulfonyl)piperazin-2-one

4-((4-(tert-Butyl)phenyl)sulfonyl)piperazin-2-one: A Comprehensive Overview

The compound with CAS No 851215-92-4, commonly referred to as 4-((4-(tert-butyl)phenyl)sulfonyl)piperazin-2-one, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and drug discovery. This compound is characterized by its unique structure, which combines a piperazinone ring with a sulfonyl group attached to a tert-butyl-substituted phenyl moiety. The tert-butyl substituent plays a crucial role in modulating the physical and chemical properties of the molecule, making it a valuable component in various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also reduced the environmental footprint of its production process. The sulfonyl group in the molecule is particularly significant due to its ability to act as a bioisostere, offering potential applications in medicinal chemistry for designing bioactive molecules with enhanced pharmacokinetic profiles.

In terms of biological activity, 4-((4-(tert-butyl)phenyl)sulfonyl)piperazin-2-one has demonstrated promising results in preclinical studies targeting various therapeutic areas. For instance, research has highlighted its potential as an inhibitor of key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The piperazinone ring contributes to the molecule's ability to interact with specific protein targets, making it a compelling candidate for drug development.

Moreover, the compound's stability under physiological conditions and its ability to penetrate cellular membranes have been extensively studied. These properties are critical for its potential use as an orally bioavailable drug. Recent studies have also explored the use of this compound as a building block for constructing more complex molecular architectures, further underscoring its versatility in organic synthesis.

From an environmental perspective, the synthesis and application of 4-((4-(tert-butyl)phenyl)sulfonyl)piperazin-2-one have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring that the compound can be synthesized sustainably without compromising on quality or performance.

In conclusion, 4-((4-(tert-butyl)phenyl)sulfonyl)piperazin-2-one represents a cutting-edge chemical entity with multifaceted applications across various scientific disciplines. Its unique structure, combined with advancements in synthetic methodologies and biological research, positions it as a key player in both academic and industrial settings. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the development of novel therapeutic agents and advanced materials.